Cas no 717132-49-5 (4-Methoxyphenyl 4-O-(2,4,6-tri-O-benzyl-b-D-galactopyranosyl)-2,3,6-tri-O-benzyl-b-D-glucopyranoside)

• Product Name: 4-Methoxyphenyl 4-O-(2,4,6-tri-O-benzyl-b-D-galactopyranosyl)-2,3,6-tri-O-benzyl-b-D-glucopyranoside
• CAS No: 717132-49-5
• MF: C₆₁H₆₄O₁₂
• MW: 989.153678894043
• CID: 558204
• PubChem ID: 125307178
• Update Time: 2025-07-31

4-Methoxyphenyl 4-O-(2,4,6-tri-O-benzyl-b-D-galactopyranosyl)-2,3,6-tri-O-benzyl-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4-methoxyphenyl 2,3,6-tris-O-(phenylmethyl)-4-O-[2,4,6-tris-O-(phenylmethyl)-b-D-galactopyranosyl]-
• Gal[246Bn]β(1-4)Glc[236Bn]-β-MP
• Gal[246Bn]beta(1-4)Glc[236Bn]-beta-MP
• (2S,3S,4S,5R,6S)-2-[(2S,3R,4S,5S,6S)-6-(4-methoxyphenoxy)-4,5-bis(phenylmethoxy)-2-(phenylmethoxymethyl)oxan-3-yl]oxy-3,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-4-ol
• Gal[246Bn]beta(1-4)Glc[236Bn]-beta-MP Gal[246Bn]β(1-4)Glc[236Bn]-β-MP
• (1-4)Glc[236Bn]-&beta
• 4-Methoxy<wbr>
• Gal[246Bn]&beta
• LogP
• -MP
• α-L-gulop<wbr>
• LacMP 3'-OH, per OBn
• 4-Methoxyphenyl 4-O-(2,4,6-Tri-O-benzyl-β-D-galactopyranosyl)-2,3,6-tri-O-benzyl-β-D-glucopyranoside
• 2-[6-(4-Methoxyphenoxy)-4,5-bis(phenylmethoxy)-2-(phenylmethoxymethyl)oxan-3-yl]oxy-3,5-bis(phenylme
• 4-Methoxyphenyl 4-O-(2,4,6-tri-O-benzyl-b-D-galactopyranosyl)-2,3,6-tri-O-benzyl-b-D-glucopyranoside
• 4-Methoxyphenyl 4-O-(2,4,6-Tri-O-benzyl-beta-D-galactopyranosyl)-2,3,6-tri-O-benzyl-beta-D-glucopyranoside
• A(1-4)Glc[236Bn]-
• A-MP
• CS-0226047
• HY-W145620
• T72871
• 717132-49-5
• (2S,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6S)-6-(4-Methoxyphenoxy)-4,5-bis(phenylmethoxy)-2-(phenylmethoxymethyl)oxan-3-yl]oxy-3,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-4-ol
• Gal[246Bn]
• (2R,3R,4S,5R,6S)-3,5-BIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-{[(2R,3R,4S,5R,6S)-4,5-BIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(4-METHOXYPHENOXY)OXAN-3-YL]OXY}OXAN-4-OL

• MDL： MFCD11112176
• Inchi： 1S/C61H64O12/c1-63-50-32-34-51(35-33-50)70-61-59(69-41-49-30-18-7-19-31-49)58(68-40-48-28-16-6-17-29-48)56(53(72-61)43-65-37-45-22-10-3-11-23-45)73-60-57(67-39-47-26-14-5-15-27-47)54(62)55(66-38-46-24-12-4-13-25-46)52(71-60)42-64-36-44-20-8-2-9-21-44/h2-35,52-62H,36-43H2,1H3/t52-,53-,54+,55+,56-,57-,58+,59-,60+,61-/m1/s1
• InChI Key： CJVYJAHFFHWMAB-UYXCTYGDSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)O)OCC1C=CC=CC=1)[C@@H]1[C@@H](COCC2C=CC=CC=2)O[C@H]([C@@H]([C@H]1OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 988.44
• Monoisotopic Mass: 988.44
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 73
• Rotatable Bond Count: 25
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 9.2

Experimental Properties

• Density: 1.271
• Refractive Index: 1.637

4-Methoxyphenyl 4-O-(2,4,6-tri-O-benzyl-b-D-galactopyranosyl)-2,3,6-tri-O-benzyl-b-D-glucopyranoside Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters